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Compound of Interest

Compound Name: 2',7'-Difluorofluorescein

Cat. No.: B044483

Essential Safety and Handling Guide for 2',7'-
Difluorofluorescein

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices is paramount. This guide provides immediate and essential safety and logistical
information for handling 2',7'-Difluorofluorescein (also known as Oregon Green 488), a
fluorescent dye commonly used in various scientific applications. Adherence to these
procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification:

2',7'-Difluorofluorescein is classified under the Globally Harmonized System (GHS) with the
following hazards[1]:

Acute toxicity, Oral (Category 4): Harmful if swallowed.

Skin corrosion/irritation (Category 2): Causes skin irritation.

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

The signal word for this chemical is Warning[1][2].
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2',7'-

Difluorofluorescein to prevent exposure.

PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-
shields meeting EN166 (EU) or
OSHA 29 CFR 1910.133
standards[1].

Protects against splashes and
dust, preventing serious eye

irritation[1].

Hand Protection

Protective gloves (e.g., nitrile
rubber) inspected prior to use.
Use proper glove removal
technique to avoid skin
contact[1][3].

Prevents skin irritation from

direct contact[1].

Body Protection

Impervious clothing, such as a
lab coat[1].

Protects skin from accidental

spills and contamination.

Respiratory Protection

A suitable respirator should be
used if engineering controls
are insufficient to maintain
airborne concentrations below

exposure limits[1].

Prevents respiratory tract
irritation from inhalation of dust

or aerosols[1].

Operational Plan: Step-by-Step Handling Procedures

1

2

. Preparation:

Ensure adequate ventilation in the work area. A chemical fume hood is recommended[1].
Locate and verify the functionality of the nearest safety shower and eye wash station[1].
Don all required personal protective equipment as specified in the table above.

. Handling:

Avoid generating dust and aerosols during handling[1].
Weigh and dispense the chemical in a designated area, preferably within a fume hood.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b044483?utm_src=pdf-body
https://www.benchchem.com/product/b044483?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1564981886_2,7-DICHLOROFLUOROSCEIN-CASNO-76-54-0-MSDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0009990.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Avoid all personal contact, including inhalation and contact with skin and eyes[1].
Do not eat, drink, or smoke in the handling area[1].
Keep the container tightly sealed when not in use[1].

3. Storage:

Store in a cool, dry, and well-ventilated area[1].
Keep the container tightly closed to prevent contamination and exposure to moisture[2].
Protect from light[2]. Recommended storage temperature is between 2-8°C[1].

Disposal Plan

1. Waste Collection:

Collect waste 2',7'-Difluorofluorescein and any contaminated materials (e.g., gloves,
weighing paper) in a clearly labeled, sealed container.

2. Disposal:

Dispose of the chemical waste in accordance with local, state, and federal regulations.

Do not dispose of down the drain or into the environment[1].

Consult with your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Emergency Procedures

¢ In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek
medical advice[1][4].

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention[1][4].

e If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell[1][4].

e |If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately[1][4].
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Visual Workflow for Handling 2',7'-
Difluorofluorescein

The following diagram illustrates the key steps for the safe handling of 2',7'-
Difluorofluorescein from preparation to disposal.
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Caption: Workflow for safe handling of 2',7'-Difluorofluorescein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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